Cas no 25543-57-1 (2-Tert-Butyl-6-methyl-1,4-benzoquinone)

2-Tert-Butyl-6-methyl-1,4-benzoquinone structure
25543-57-1 structure
Product Name:2-Tert-Butyl-6-methyl-1,4-benzoquinone
CAS No:25543-57-1
MF:C11H14O2
MW:178.227663516998
CID:259483
PubChem ID:11844847
Update Time:2024-03-01

2-Tert-Butyl-6-methyl-1,4-benzoquinone Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadiene-1,4-dione,2-(1,1-dimethylethyl)-6-methyl-
    • 2-tert-butyl-6-methyl-1,4-benzoquinone
    • 2-Methyl-6-tert-butyl-1,4-benzoquinone
    • 2-tert-Butyl-6-methyl-p-benzoquinone
    • 6-tert-Butyl-2-methyl-1,4-benzoquinone
    • p-Benzoquinone,2-tert-butyl-6-methyl- (8CI)
    • 2-TERT-BUTYL-6-METHYLCYCLOHEXA-2,5-DIENE-1,4-DIONE
    • 2-Tert-Butyl-6-methyl-1,4-benzoquinone
    • Inchi: 1S/C11H14O2/c1-7-5-8(12)6-9(10(7)13)11(2,3)4/h5-6H,1-4H3
    • InChI Key: NPGZGVPKRJYKCI-UHFFFAOYSA-N
    • SMILES: O=C1C(C)=CC(C=C1C(C)(C)C)=O

Computed Properties

  • Exact Mass: 178.099379685g/mol
  • Monoisotopic Mass: 178.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 34.1
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